Cas no 448212-54-2 (ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 448212-54-2
• MF: C₂₀H₁₇ClN₂O₈S
• MW: 480.875583410263
• CID: 5861272
• PubChem ID: 15992483
• Update Time: 2025-05-19

ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(N-((4-chloro-3-nitrophenyl)sulfonyl)acetamido)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[acetyl[(4-chloro-3-nitrophenyl)sulfonyl]amino]-2-methyl-, ethyl ester
• SR-01000454395-1
• ethyl 5-[acetyl-(4-chloro-3-nitrophenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• AKOS001630584
• ETHYL 5-[N-(4-CHLORO-3-NITROBENZENESULFONYL)ACETAMIDO]-2-METHYL-1-BENZOFURAN-3-CARBOXYLATE
• F0808-2431
• SR-01000454395
• EU-0040583
• 448212-54-2
• ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C20H17ClN2O8S/c1-4-30-20(25)19-11(2)31-18-8-5-13(9-15(18)19)22(12(3)24)32(28,29)14-6-7-16(21)17(10-14)23(26)27/h5-10H,4H2,1-3H3
• InChI Key： SOSWZPOCKMFRDD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N(C(C)=O)S(C3=CC=C(Cl)C([N+]([O-])=O)=C3)(=O)=O)C=C2C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 480.0394144g/mol
• Monoisotopic Mass: 480.0394144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Density: 1.492±0.06 g/cm3(Predicted)
• Boiling Point: 619.9±65.0 °C(Predicted)
• pka: -18.14±0.70(Predicted)

Additional information on ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate

Introduction to Ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate (CAS No. 448212-54-2)

Ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate (CAS No. 448212-54-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, represents a promising candidate for further exploration in drug development, particularly in the quest for novel therapeutic agents.

The molecular architecture of Ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzofuran core, combined with substituents such as an acetamido group and a carboxylate moiety, suggests potential interactions with biological targets that could be exploited for therapeutic purposes. Additionally, the sulfonyl group at the 5-position and the nitro group at the 3-position of the benzenesulfonyl moiety introduce electrophilic centers that may enhance binding affinity to specific enzymes or receptors.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and structural versatility. Benzofuran derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The compound Ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate aligns with this trend, as its structural features are reminiscent of many bioactive molecules that have shown promise in preclinical and clinical studies.

The synthesis of such complex molecules often presents significant challenges due to the intricate interplay of functional groups and the need for precise regioselectivity. However, advances in synthetic methodologies have made it increasingly feasible to construct highly functionalized organic compounds like Ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate. Modern techniques in organic synthesis, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have enabled chemists to access previously inaccessible molecular architectures with remarkable efficiency.

The pharmacological potential of Ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate has not yet been fully elucidated, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in disease pathogenesis. For instance, the sulfonyl group is known to interact with hydroxymethyltransferases and other enzymes involved in metabolic pathways relevant to cancer progression. The nitro group can also serve as a pharmacophore, contributing to the compound's ability to modulate biological processes by generating reactive intermediates upon reduction.

One of the most exciting aspects of this compound is its potential as a scaffold for structure-based drug design. By leveraging computational chemistry tools and high-throughput screening methods, researchers can rapidly assess the binding properties of Ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate to various biological targets. This approach allows for the identification of key interactions that can be optimized to enhance potency and selectivity. Furthermore, the benzofuran core provides a rigid framework that can be modified to improve pharmacokinetic properties such as solubility and bioavailability.

The role of computational modeling in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have become indispensable tools for predicting the behavior of complex molecules like Ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate in vivo. These techniques enable researchers to visualize how the compound interacts with its biological target at an atomic level, providing insights into mechanisms of action and potential side effects. Such information is crucial for guiding experimental efforts and optimizing lead compounds into viable drug candidates.

In conclusion, Ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate represents a fascinating example of how intricate organic chemistry can contribute to the development of novel therapeutics. Its complex structure and diverse functional groups make it a compelling candidate for further investigation in medicinal chemistry. As research continues to uncover new applications for benzofuran derivatives and related compounds, it is likely that Ethyl 5-N-(4-chloro-3-nitrobenzenesulfonyl)acetamido-2-methyl-1-benzofuran-3-carboxylate will play a significant role in shaping the future of drug discovery.